(R)-Isopropyloxirane

• Molecular Formula: C5H10O
• Molecular Weight: 86.13 g/mol
• IUPAC Name: (2R)-2-propan-2-yloxirane
• InChI: InChI=1S/C5H10O/c1-4(2)5-3-6-5/h4-5H,3H2,1-2H3/t5-/m0/s1
• InChI Key: REYZXWIIUPKFTI-YFKPBYRVSA-N
• SMILES: CC(C)C1CO1
• Isomeric SMILES: CC(C)[C@@H]1CO1

Description

(R)-Isopropyloxirane, also known as (R)-2-(1-Methylethyl)oxirane, is a chiral epoxide with the molecular formula C₅H₁₀O (CAS: 82378-47-0) . Its structure consists of an oxirane (epoxide) ring substituted with an isopropyl group at the R-configured stereocenter (Figure 1). This compound is widely used in asymmetric synthesis due to its reactivity in ring-opening reactions, which are critical for constructing complex molecules. For example, in the synthesis of marine macrolide mangrolide D, (R)-isopropyloxirane serves as a key intermediate in generating enantiomerically pure vinylborane precursors through Lewis acid-assisted reactions .

Comparison with Similar Compounds

Enantiomeric Comparison: (R)- vs. (S)-Isopropyloxirane

The enantiomeric pair, (R)- and (S)-isopropyloxirane, share identical molecular formulas (C₅H₁₀O) but differ in their stereochemical configurations. Key distinctions include:

Property	(R)-Isopropyloxirane	(S)-Isopropyloxirane
CAS Number	82378-47-0	55123-01-8
Boiling Point	~75°C (estimated)	75°C
Density	~0.893 g/cm³ (estimated)	0.893 g/cm³
Chromatographic Behavior	Tiso = 64°C (peak inversion on chiral Ni(II) complexes)	Similar Tiso but reversed elution order above 64°C

The temperature-dependent reversal of elution order in chiral chromatography complicates enantiomer separation, as enthalpy-entropy compensation effects dominate .

Comparison with Alkyl-Substituted Oxiranes

Propylene Oxide (Methyloxirane)

Propylene oxide (C₃H₆O, CAS: 15448-47-2 for R-enantiomer) is a smaller epoxide with a methyl substituent. Differences include:

Property	(R)-Isopropyloxirane	(R)-Propylene Oxide
Molecular Weight	86.13 g/mol	58.08 g/mol
Boiling Point	~75°C	34°C
Applications	Asymmetric synthesis	Industrial polymer production

The bulkier isopropyl group in (R)-isopropyloxirane reduces volatility compared to propylene oxide, making it more suitable for controlled synthetic reactions.

Isopropyl Glycidyl Ether

Isopropyl glycidyl ether (C₆H₁₂O₂, CAS: 4016-14-2) is an ether-substituted oxirane with an isopropoxy group . Key differences:

Property	(R)-Isopropyloxirane	Isopropyl Glycidyl Ether
Reactivity	Epoxide ring-opening	Combines epoxide and ether reactivity
Applications	Chiral intermediates	Adhesives, coatings

The additional ether functionality in isopropyl glycidyl ether broadens its utility in materials science but reduces enantioselectivity in synthesis.

Comparison with Halogenated Oxiranes

2-(3-Chloropropyl)oxirane

This chlorinated derivative (CAS: 19141-74-3) exhibits distinct hazards and reactivity due to the chlorine substituent . Unlike (R)-isopropyloxirane, it requires stringent safety protocols for handling.

Table 1: Molecular and Physical Properties

Compound	Molecular Formula	CAS Number	Boiling Point	Density (g/cm³)
(R)-Isopropyloxirane	C₅H₁₀O	82378-47-0	~75°C	0.893
(S)-Isopropyloxirane	C₅H₁₀O	55123-01-8	75°C	0.893
(R)-Propylene Oxide	C₃H₆O	15448-47-2	34°C	0.830
Isopropyl Glycidyl Ether	C₆H₁₂O₂	4016-14-2	130°C	0.920